Cas no 79759-87-8 (2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl-)

2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl- structure
79759-87-8 structure
Product Name:2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl-
CAS No:79759-87-8
MF:C14H11ClN2S
MW:274.768540620804
CID:573614
PubChem ID:3061813
Update Time:2025-04-19

2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,5-chloro-1,3-dihydro-1-methyl-3-phenyl-
    • 1,3-Dihydro-5-chloro-1-methyl-3-phenyl-2H-benzimidazole-2-thione
    • 5-chloro-1-methyl-3-phenylbenzimidazole-2-thione
    • DTXSID70229903
    • BRN 5554959
    • 2H-Benzimidazole-2-thione, 1,3-dihydro-5-chloro-1-methyl-3-phenyl-
    • 79759-87-8
    • Inchi: 1S/C14H11ClN2S/c1-16-12-8-7-10(15)9-13(12)17(14(16)18)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: FZHOHVPNPYULCT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1)C(N2C)=S

Computed Properties

  • Exact Mass: 274.033
  • Monoisotopic Mass: 274.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.6Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: 410.8°C at 760 mmHg
  • Flash Point: 202.2°C
  • Refractive Index: 1.745
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